3-(1,3-Benzodioxol-5-ylmethyl)-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one
• InChI: InChI=1S/C29H24ClN5O5S/c30-19-2-6-26-31-20(12-27(36)34(26)15-19)16-41-29-32-23-4-3-21(33-7-9-38-10-8-33)13-22(23)28(37)35(29)14-18-1-5-24-25(11-18)40-17-39-24/h1-6,11-13,15H,7-10,14,16-17H2
• InChI Key: DKRLFMKWXPRLLS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC3=C(C=C2)N=C(N(C3=O)CC4=CC5=C(C=C4)OCO5)SCC6=CC(=O)N7C=C(C=CC7=N6)Cl
• Molecular Formula: C29H24ClN5O5S
• Molecular Weight: 590.0 g/mol

Description

3-(1,3-Benzodioxol-5-ylmethyl)-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one is a useful research compound. Its molecular formula is C29H24ClN5O5S and its molecular weight is 590.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

• A compound closely related to the specified chemical, 6-(1,3-benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one, was synthesized and characterized, showing antimicrobial activity against various pathogens like S. aureus, B. subtilis, and C. albicans. Its structure was confirmed through single crystal X-ray structure analysis, demonstrating its potential as a basis for developing antimicrobial agents (Attia et al., 2014).

Antimicrobial Properties

• Another closely related compound, 4-(N-allyl-N-aryl)amino-1,3-diaza-1,3-butadienes, underwent [4+2] cycloadditions to yield pyrimidinones with potential antimicrobial properties. This research suggests that derivatives of the mentioned compound could be effective in developing new antimicrobial agents (Sharma & Mahajan, 1997).

Analgesic and Anti-Inflammatory Applications

• The synthesis and evaluation of some novel 4(3H)-quinazolinone derivatives, which are structurally similar to the specified compound, indicated potential as anti-inflammatory and analgesic agents. This suggests that compounds with a similar structure might also exhibit these pharmacological activities (Farag et al., 2012).

Antileukemic Activity

• Research on 3-(3-Methylisoxazol-5-yl) and 3-(pyrimidin-2-yl)-2-styrylquinazolin-4(3H)-ones, which share a part of the core structure with the specified compound, revealed that some derivatives demonstrated good antileukemic activity against various leukemia cell lines. This opens the possibility for the specified compound or its derivatives to be explored for antileukemic potential (Raffa et al., 2004).